Cas no 914348-10-0 (2-(Trifluoromethyl)pyrimidine-4-carboxamide)

• Product Name: 2-(Trifluoromethyl)pyrimidine-4-carboxamide
• CAS No: 914348-10-0
• MF: C₆H₄F₃N₃O
• MW: 191.110671043396
• MDL: MFCD05662689
• CID: 871762
• PubChem ID: 17750126
• Update Time: 2025-11-02

2-(Trifluoromethyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)pyrimidine-4-carboxamide
• (2,3,4,5,6-pentafluorophenyl) 4-(1-methylpyrazol-3-yl)benzoate
• PC8910
• 2-(Trifluoromethyl)-4-pyrimidinecarboxamide (ACI)
• AS-47715
• AKOS025117085
• LBNILUATVOCQRF-UHFFFAOYSA-N
• SB56304
• SCHEMBL2791548
• DTXSID80590277
• 914348-10-0
• MFCD05662689
• DB-292042
• F15721

• MDL： MFCD05662689
• Inchi： 1S/C6H4F3N3O/c7-6(8,9)5-11-2-1-3(12-5)4(10)13/h1-2H,(H2,10,13)
• InChI Key： LBNILUATVOCQRF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C(F)(F)F)N=1)N

Computed Properties

• Exact Mass: 191.03100
• Monoisotopic Mass: 191.03064625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 68.87000
• LogP: 1.29460

2-(Trifluoromethyl)pyrimidine-4-carboxamide Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(Trifluoromethyl)pyrimidine-4-carboxamide

Comprehensive Guide to 2-(Trifluoromethyl)pyrimidine-4-carboxamide (CAS No. 914348-10-0): Properties, Applications, and Market Insights

2-(Trifluoromethyl)pyrimidine-4-carboxamide (CAS No. 914348-10-0) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and carboxamide functionality, serves as a versatile building block in the synthesis of bioactive molecules. Its unique structural features make it valuable for drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The trifluoromethyl group in 2-(Trifluoromethyl)pyrimidine-4-carboxamide enhances the compound's metabolic stability and lipophilicity, which are critical properties for drug candidates. Researchers are increasingly exploring its potential in addressing drug-resistant infections and chronic diseases, aligning with current trends in precision medicine. The compound's CAS number 914348-10-0 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

In agrochemical applications, 2-(Trifluoromethyl)pyrimidine-4-carboxamide is investigated for its role in developing next-generation pesticides. The trifluoromethyl pyrimidine core is known to improve the efficacy of crop protection agents, making it a hotspot for innovation in sustainable agriculture. With increasing global demand for high-yield crops and environmentally friendly pesticides, this compound is poised to play a pivotal role in modern farming solutions.

The synthesis of 2-(Trifluoromethyl)pyrimidine-4-carboxamide typically involves multi-step organic reactions, including pyrimidine ring formation and carboxamide introduction. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize its production, addressing the need for cost-effective and scalable manufacturing processes. These innovations are particularly relevant given the rising interest in green chemistry and process intensification.

Market analysts highlight the expanding applications of 2-(Trifluoromethyl)pyrimidine-4-carboxamide in biopharmaceuticals and specialty chemicals. Its demand is driven by the surge in personalized medicine and targeted therapies, where pyrimidine-based compounds are extensively utilized. Additionally, the compound's relevance in cancer research and neurodegenerative disease studies has further amplified its commercial value.

From a regulatory perspective, 2-(Trifluoromethyl)pyrimidine-4-carboxamide complies with major chemical safety standards, making it suitable for global trade. Researchers and manufacturers often seek detailed safety data sheets (SDS) and analytical certificates for this compound, underscoring the importance of transparency in the supply chain. The compound's CAS registry number 914348-10-0 ensures unambiguous identification in regulatory filings.

In conclusion, 2-(Trifluoromethyl)pyrimidine-4-carboxamide (CAS No. 914348-10-0) represents a critical intermediate in modern chemistry, with far-reaching implications in pharmaceuticals, agrochemicals, and material science. Its structural versatility and alignment with industry trends make it a compound of enduring interest. As research continues to uncover new applications, this pyrimidine derivative is expected to remain at the forefront of scientific and commercial advancements.